2,3-Dihydrophorbol myristate acetate

• CAS No.: 66731-42-8
• Molecular Formula: C36H58O8
• Molecular Weight: 618.8 g/mol
• IUPAC Name: [13-acetyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadec-3-enyl] tetradecanoate
• InChI: InChI=1S/C36H58O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-29(39)43-32-24(3)35(42)27(30-33(5,6)36(30,32)44-25(4)38)20-26(22-37)21-34(41)28(35)19-23(2)31(34)40/h19,24,26-28,30,32,37,41-42H,7-18,20-22H2,1-6H3
• InChI Key: XPDIDLPPWHBQMO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC(=O)OC1C(C2(C(CC(CC3(C2C=C(C3=O)C)O)CO)C4C1(C4(C)C)OC(=O)C)O)C
• Synonyms: 2,3-dihydrophorbol myristate acetate

Description

2,3-Dihydrophorbol myristate acetate (DPMA) is a synthetic derivative of phorbol myristate acetate (PMA), a well-studied tumor-promoting agent and activator of protein kinase C (PKC). DPMA is synthesized via catalytic hydrogenation of the 3-aldehyde group in PMA, resulting in structural modifications that significantly alter its biological activity . This highlights the critical role of specific functional groups in PMA derivatives in mediating their biological effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

DPMA belongs to the phorbol ester family, which includes PMA and phorbolol myristate acetate (PHMA). Below is a detailed comparison of their structural features, biological activities, and experimental outcomes.

Key Structural Differences

• PMA : Contains a C-5 carbonyl group and a C-3 aldehyde group.
• PHMA : Synthesized by reducing PMA’s C-5 carbonyl to a secondary alcohol.
• DPMA : Produced by hydrogenating PMA’s C-3 aldehyde to a hydroxyl group.

Table 1: Tumor-Promoting and Inflammatory Effects of PMA Derivatives

Compound	Structural Modification	Inflammatory Activity (Mouse Skin)	Tumor Incidence (Dose)
PMA	None (Parent compound)	High	29/553 tumors (10 µg/mouse)
PHMA	C-5 carbonyl → secondary alcohol	High (Equal to PMA)	24/69 tumors (2.5 µg/mouse)
DPMA	C-3 aldehyde → hydroxyl group	None	9/17 tumors (10 µg/mouse)

Key Findings:

Tumor Promotion : Both DPMA and PHMA exhibited reduced tumor-promoting activity compared to PMA. However, PHMA’s activity was dose-dependent, with higher tumor incidence at lower doses (2.5 µg/mouse) than DPMA at 10 µg/mouse .

Structural Determinants : The C-5 carbonyl in PMA is critical for tumor promotion, as its reduction to a secondary alcohol (PHMA) or modification of the C-3 aldehyde (DPMA) diminishes activity .

Mechanistic Insights

• PMA: Activates PKC isoforms, leading to sustained oxidative stress, cell proliferation, and tumor promotion. It is also widely used to differentiate monocytes into macrophages (e.g., THP-1 cells) and activate immune cells .
• PHMA : Retains PKC-binding capacity but with altered downstream signaling, resulting in reduced tumor promotion despite equivalent inflammation .
• DPMA : Structural changes likely impair PKC binding or activation, explaining its lack of inflammatory and reduced tumorigenic effects .

Broader Context of PMA Derivatives in Research

While DPMA itself is less studied, PMA derivatives are frequently used as tools to probe biological mechanisms:

• Anti-Inflammatory Assays : PMA-induced mouse ear edema is a standard model for testing anti-inflammatory compounds (e.g., vicenin-2 in PMA-differentiated THP-1 cells) . DPMA’s inactivity in such assays underscores its divergent pharmacology .
• Cell Differentiation: PMA differentiates U937 monocytes into macrophages and activates Jurkat T cells, whereas DPMA’s effects in these systems remain unexplored .
• Oxidative Stress: PMA triggers NADPH oxidase-dependent superoxide production in granulocytes, a process inhibited by prostaglandin analogues like OP-2507 . DPMA’s impact on oxidative pathways is unknown but warrants investigation.